Cas no 2229665-80-7 (4-(4-Methylpyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(4-Methylpyridin-2-yl)but-3-en-2-one
• CAS No: 2229665-80-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6577479
• PubChem ID: 165839123
• Update Time: 2025-05-19

4-(4-Methylpyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 2229665-80-7
• EN300-1817795
• 4-(4-methylpyridin-2-yl)but-3-en-2-one
• 4-(4-Methylpyridin-2-yl)but-3-en-2-one

• Inchi： 1S/C10H11NO/c1-8-5-6-11-10(7-8)4-3-9(2)12/h3-7H,1-2H3/b4-3+
• InChI Key： NCYMOHUSHAVPOA-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(4-Methylpyridin-2-yl)but-3-en-2-one

Comprehensive Overview of 4-(4-Methylpyridin-2-yl)but-3-en-2-one (CAS No. 2229665-80-7): Properties, Applications, and Industry Insights

4-(4-Methylpyridin-2-yl)but-3-en-2-one (CAS No. 2229665-80-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This α,β-unsaturated ketone derivative, characterized by a pyridine ring and a conjugated enone system, exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of bioactive molecules and functional materials.

The compound's molecular structure combines a 4-methylpyridine moiety with a butenone chain, creating opportunities for selective modifications. Recent studies highlight its potential in catalysis and ligand design, especially in asymmetric synthesis. As the demand for tailor-made intermediates grows in drug discovery, 4-(4-Methylpyridin-2-yl)but-3-en-2-one has emerged as a candidate for constructing nitrogen-containing scaffolds, addressing the pharmaceutical industry's need for diverse chemical space exploration.

In material science, this compound's π-conjugated system attracts interest for organic electronics applications. Its ability to participate in cross-coupling reactions and form coordination complexes makes it relevant for developing advanced polymers and molecular sensors. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for this molecule, aligning with global trends toward sustainable chemical production.

Analytical characterization of CAS No. 2229665-80-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and stability profile are critical parameters for industrial applications. Recent advancements in process chemistry have enabled more efficient scale-up procedures, addressing common challenges in high-purity synthesis of such functionalized pyridines.

The commercial availability of 4-(4-Methylpyridin-2-yl)but-3-en-2-one has expanded due to growing demand from contract research organizations and academic laboratories. Suppliers now offer customized batch sizes and technical support for application development. Quality control specifications typically emphasize low heavy metal content and residual solvent levels, particularly for GMP-grade material intended for pharmaceutical use.

Emerging research directions explore the compound's potential in photocatalysis and energy storage systems. Its electron-accepting properties make it interesting for organic photovoltaic applications, coinciding with increased investment in renewable energy technologies. Additionally, the structure-activity relationship of derivatives is being investigated for biological target modulation, particularly in kinase inhibition studies relevant to precision medicine approaches.

From a regulatory perspective, proper handling of 4-(4-Methylpyridin-2-yl)but-3-en-2-one requires standard laboratory safety protocols. While not classified as hazardous under current guidelines, appropriate personal protective equipment is recommended during manipulation. Storage conditions typically specify inert atmosphere protection to maintain stability, with many suppliers offering stabilized formulations for long-term preservation.

The global market for such fine chemicals reflects broader trends in custom synthesis and specialty intermediates. Patent analysis reveals growing intellectual property activity around pyridine-based compounds, with CAS 2229665-80-7 appearing in several applications for innovative drug candidates. This aligns with the pharmaceutical industry's focus on novel heterocycles to address drug resistance challenges and undruggable targets.

Future perspectives suggest expanded utility of this compound in combinatorial chemistry and high-throughput screening platforms. The development of continuous flow processes for its production may further enhance accessibility. As computational chemistry tools improve, more precise predictions about its reactivity patterns and molecular interactions will likely emerge, facilitating targeted applications in both life sciences and advanced materials sectors.